Cas no 21383-85-7 (Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-)
21383-85-7 structure
Product Name:Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
CAS No:21383-85-7
MF:C10H9ClN6
MW:248.671659231186
CID:286140
PubChem ID:352249
Update Time:2025-04-19
Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
- 4,8-bis(aziridin-1-yl)-2-chloropyrimido[5,4-d]pyrimidine
- NSC-525562
- DTXSID70326224
- NSC525562
- 21383-85-7
-
- Inchi: 1S/C10H9ClN6/c11-10-14-7-6(9(15-10)17-3-4-17)12-5-13-8(7)16-1-2-16/h5H,1-4H2
- InChI Key: HKCAPPCAQXYFKE-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(C(=N1)N1CC1)=NC=NC=2N1CC1
Computed Properties
- Exact Mass: 248.05797
- Monoisotopic Mass: 248.0577220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.58
Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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